Cas no 1556552-62-5 (2-methyl-6-(propan-2-yloxy)pyrimidine-4-carboxylic acid)

• Product Name: 2-methyl-6-(propan-2-yloxy)pyrimidine-4-carboxylic acid
• CAS No: 1556552-62-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5304383
• Update Time: 2026-03-10

2-methyl-6-(propan-2-yloxy)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Isopropoxy-2-methyl-pyrimidine-4-carboxylic acid
• 2-methyl-6-(propan-2-yloxy)pyrimidine-4-carboxylic acid

• Inchi： 1S/C9H12N2O3/c1-5(2)14-8-4-7(9(12)13)10-6(3)11-8/h4-5H,1-3H3,(H,12,13)
• InChI Key： DVBAWOYOWHCHED-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC(C)C)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-methyl-6-(propan-2-yloxy)pyrimidine-4-carboxylic acid

Introduction to 2-Methyl-6-(Propan-2-Yloxy)Pyrimidine-4-Carboxylic Acid (CAS No. 1556552-62-5)

2-Methyl-6-(propan-2-yloxy)pyrimidine-4-carboxylic acid is a compound with the CAS registry number 1556552-62-5. This compound belongs to the class of pyrimidine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, materials science, and agricultural chemistry. The structure of this compound is characterized by a pyrimidine ring system substituted with a methyl group at position 2, a propan-2-yloxy group at position 6, and a carboxylic acid group at position 4.

The pyrimidine ring is a heterocyclic aromatic system that forms the core structure of many biologically active compounds, including nucleotides and various pharmaceutical agents. The substitution pattern in 2-methyl-6-(propan-2-yloxy)pyrimidine-4-carboxylic acid suggests that it may exhibit unique chemical and biological properties due to the presence of electron-donating and electron-withdrawing groups on the ring.

Recent studies have highlighted the potential of pyrimidine derivatives as antimicrobial agents, anti-inflammatory drugs, and anticancer compounds. For instance, researchers have reported that certain pyrimidine-based compounds can inhibit key enzymes involved in bacterial biofilm formation, making them promising candidates for combating antibiotic resistance.

In terms of synthesis, 2-methyl-6-(propan-2-yloxy)pyrimidine-4-carboxylic acid can be prepared through various routes, including condensation reactions and cyclization processes. One common approach involves the reaction of aldehydes or ketones with nitrogen-containing compounds to form the pyrimidine ring system. The substitution at positions 2, 4, and 6 can be achieved through directed metallation or nucleophilic aromatic substitution techniques.

The carboxylic acid group at position 4 of this compound is particularly interesting as it can undergo various functional group transformations, such as esterification or amidation, to yield derivatives with enhanced solubility or bioavailability. These derivatives have been explored in drug delivery systems and as components in advanced materials.

From an agricultural perspective, pyrimidine derivatives like CAS No. 1556552-62-5 have shown potential as plant growth regulators or pesticides due to their ability to modulate key biochemical pathways in plants and pests. Recent research has focused on optimizing these compounds for sustainable agriculture practices.

In conclusion, 2-methyl-6-(propan-2-yloxy)pyrimidine-4-carboxylic acid (CAS No. 1556552-62) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it a valuable subject for further research and development in the fields of medicinal chemistry, materials science, and agriculture.